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Compound of Interest

Compound Name: Axitinib Impurity c

Cat. No.: B15815622

Get Quote

An In-depth Technical Guide on Regulatory Guidelines, Analytical Methodologies, and

Toxicological Assessment of Axitinib Impurity C

This technical guide provides a comprehensive overview of the regulatory landscape, analytical

control strategies, and potential toxicological profile of Axitinib Impurity C (2-((1H-indazol-6-

yl)sulfinyl)-N-methylbenzamide), a known degradation and metabolic product of the tyrosine

kinase inhibitor, Axitinib. This document is intended for researchers, scientists, and drug

development professionals involved in the quality control and regulatory submission of Axitinib

drug substance and product.

Regulatory Framework and Impurity Thresholds
The control of impurities in active pharmaceutical ingredients (APIs) and finished drug products

is a critical aspect of ensuring drug safety and efficacy. Global regulatory authorities, led by the

International Council for Harmonisation of Technical Requirements for Pharmaceuticals for

Human Use (ICH), have established a framework for the identification, qualification, and control

of impurities.

The primary ICH guidelines governing impurities in new drug substances and products are:
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ICH Q3A(R2): Impurities in New Drug Substances[1]

ICH Q3B(R2): Impurities in New Drug Products[2]

These guidelines establish thresholds for reporting, identification, and qualification of impurities

based on the maximum daily dose (MDD) of the drug.

Table 1: ICH Thresholds for Reporting, Identification, and Qualification of Impurities

Maximum Daily
Dose

Reporting
Threshold

Identification
Threshold

Qualification
Threshold

≤ 2 g/day 0.05%
0.10% or 1.0 mg TDI,

whichever is lower

0.15% or 1.0 mg TDI,

whichever is lower

> 2 g/day 0.03% 0.05% 0.05%

TDI: Total Daily Intake

While specific limits for Axitinib Impurity C are not explicitly detailed in publicly available

United States Pharmacopeia (USP) or European Pharmacopoeia (EP) monographs for Axitinib

at the time of this guide, the control of this impurity must adhere to the principles outlined in the

ICH guidelines.[3][4][5] Manufacturers are responsible for establishing appropriate acceptance

criteria for impurities based on data from stability studies, clinical trials, and toxicological

assessments.[3] For impurities with the potential for significant toxicity, more stringent limits

may be required.

Characterization and Formation of Axitinib Impurity
C
Axitinib Impurity C is chemically identified as 2-((1H-indazol-6-yl)sulfinyl)-N-

methylbenzamide. Its formation is primarily associated with the oxidation of the thioether

linkage in the Axitinib molecule.[6][7]

Table 2: Chemical and Physical Properties of Axitinib Impurity C
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Property Value

IUPAC Name 2-((1H-indazol-6-yl)sulfinyl)-N-methylbenzamide

CAS Number 1959572-97-4

Molecular Formula C₁₅H₁₃N₃O₂S

Molecular Weight 299.35 g/mol

Forced degradation studies have demonstrated that Axitinib is susceptible to oxidative stress,

leading to the formation of Axitinib Impurity C (a sulfoxide) and the corresponding sulfone.[6]

This degradation pathway is a critical consideration during the manufacturing process, storage,

and formulation of the drug product. Furthermore, Axitinib sulfoxide has been identified as a

major metabolite of Axitinib in human plasma, designated as M12.[8] This indicates that in vivo

metabolic pathways also contribute to its formation.

Axitinib
(Thioether)

Oxidation
(e.g., H₂O₂, light, metabolic enzymes)

Axitinib Impurity C
(Sulfoxide)

Click to download full resolution via product page

Caption: Formation pathway of Axitinib Impurity C via oxidation.

Analytical Methodologies for Control
Accurate and precise analytical methods are essential for the detection and quantification of

Axitinib Impurity C. High-Performance Liquid Chromatography (HPLC) is the most widely

employed technique for this purpose.

Forced Degradation Studies
Forced degradation studies are crucial for identifying potential degradation products and

developing stability-indicating analytical methods. A typical protocol involves subjecting the

drug substance to various stress conditions as per ICH guideline Q1A(R2).

Experimental Protocol: Forced Degradation of Axitinib
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Acid Degradation: Dissolve 5 mg of Axitinib in a 100 mL volumetric flask with diluent. Add 1

mL of 1N HCl and allow the solution to stand for a specified period (e.g., 15 minutes).

Neutralize with 1 mL of 1N NaOH and dilute to volume.[9]

Base Degradation: Dissolve 5 mg of Axitinib in a 100 mL volumetric flask with diluent. Add 1

mL of 1N NaOH and allow the solution to stand for a specified period (e.g., 15 minutes).

Neutralize with 1 mL of 1N HCl and dilute to volume.[9]

Oxidative Degradation: Dissolve 5 mg of Axitinib in a 100 mL volumetric flask with diluent.

Add 1 mL of a suitable oxidizing agent (e.g., 3% H₂O₂) and monitor the reaction over time.

Thermal Degradation: Place a solution of Axitinib in a temperature-controlled oven at a

specified temperature (e.g., 105°C) for a defined duration (e.g., 6 hours).[9]

Photolytic Degradation: Expose a solution of Axitinib to a light source of a specified

wavelength and intensity for a defined period.
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Caption: Workflow for forced degradation studies of Axitinib.

HPLC Method for Impurity Profiling
A validated, stability-indicating HPLC method is required for the separation and quantification of

Axitinib and its impurities.

Table 3: Exemplary HPLC Method Parameters for Axitinib Impurity Profiling

Parameter Condition

Column C8 or C18 (e.g., 250mm x 4.6mm, 5µm)

Mobile Phase A 0.1% Orthophosphoric acid in water

Mobile Phase B Methanol or Acetonitrile

Elution Gradient

Flow Rate 1.0 mL/min

Detection Wavelength 235 nm or 330 nm[9]

Column Temperature 30°C[9]

Injection Volume 10 µL[9]

Note: This is an exemplary method and should be optimized and validated for specific

applications.

The method must be validated in accordance with ICH Q2(R1) guidelines, demonstrating

specificity, linearity, range, accuracy, precision, detection limit, quantitation limit, and

robustness.

Synthesis of Axitinib Impurity C Reference Standard
The availability of a well-characterized reference standard for Axitinib Impurity C is essential

for the validation of analytical methods and for accurate impurity quantification. While

commercially available, a general synthetic approach involves the controlled oxidation of a

suitable precursor.
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Experimental Protocol: Synthesis of 2-((1H-indazol-6-yl)thio)-N-methyl-benzamide (Precursor

to Impurity C)

Reaction Setup: In a round-bottom flask under an inert atmosphere, combine 6-iodo-1H-

indazole, 2-mercapto-N-methylbenzamide, a copper catalyst (e.g., Copper Iodide), a ligand,

and a suitable base in a high-boiling point solvent such as DMF or DMSO.

Reaction Execution: Heat the mixture to an elevated temperature (e.g., 80-120°C) and stir

for several hours, monitoring the reaction progress by TLC or LC-MS.

Work-up and Purification: After completion, cool the reaction mixture, and perform an

aqueous work-up followed by extraction with an organic solvent. The crude product is then

purified by column chromatography to yield 2-((1H-indazol-6-yl)thio)-N-methyl-benzamide.

The subsequent step to obtain Axitinib Impurity C would involve a selective oxidation of the

thioether to a sulfoxide using a suitable oxidizing agent, such as hydrogen peroxide or a peroxy

acid, under controlled conditions to avoid over-oxidation to the sulfone.

6-iodo-1H-indazole
2-((1H-indazol-6-yl)thio)-

N-methyl-benzamide

Cu-catalyzed
coupling

2-mercapto-N-methylbenzamide

Axitinib Impurity C
(Sulfoxide)

Controlled
Oxidation
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Caption: General synthetic scheme for Axitinib Impurity C.

Toxicological Assessment of Axitinib Impurity C
The toxicological profile of any impurity present at or above the ICH qualification threshold must

be evaluated to ensure patient safety. While extensive in vivo toxicological data for Axitinib
Impurity C is not publicly available, in silico (computational) toxicology methods can provide

valuable initial assessments of potential risks.

Recent studies on Axitinib degradation products have included in silico toxicity assessments.[6]

These computational models predict various toxicological endpoints based on the chemical
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structure of the molecule.

Table 4: In Silico Toxicity Prediction Endpoints for Drug Impurities

Toxicity Endpoint Description

Mutagenicity (Ames)
Predicts the potential of a compound to cause

genetic mutations.

Carcinogenicity
Assesses the likelihood of a compound causing

cancer.

Hepatotoxicity Predicts the potential for liver damage.

LD50 (Oral Rat)
Estimates the lethal dose for 50% of a test

population.

Toxicity Class

Categorizes the compound based on its

predicted toxicity level (e.g., according to the

Globally Harmonized System).

Publicly accessible webservers such as ProTox-II can be utilized for these predictions.[6][7][9]

[10][11] These tools use a combination of fragment-based methods, similarity to known

toxicants, and machine learning models to estimate the toxic potential of a given chemical

structure.[6][7][9][10][11]

It is important to note that in silico predictions are not a substitute for in vitro or in vivo

toxicological studies but serve as a valuable tool for risk assessment and for prioritizing further

testing.

Conclusion
The control of Axitinib Impurity C is a critical aspect of ensuring the quality, safety, and

efficacy of Axitinib drug products. A comprehensive control strategy should be based on a

thorough understanding of its formation pathways, the implementation of validated stability-

indicating analytical methods, and a scientifically sound assessment of its toxicological risks.

This technical guide provides a foundational framework for drug development professionals to
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establish robust control strategies for Axitinib Impurity C that are in line with global regulatory

expectations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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